Vitetrifolin B
Overview
Description
Vitetrifolin B is a natural product found in Vitex trifolia with data available.
Scientific Research Applications
Diterpenoids from Vitex trifolia
Vitetrifolin B, a labdane-type diterpene, was identified from the fruits of Vitex trifolia L. It's part of a group of compounds studied for their chemical structure using spectroscopic analysis and X-ray crystallography (Ono et al., 2000).
In Vitro Metabolism Studies
A study utilizing HPLC-DAD-QTOF-MS and HPLC-SPE-NMR investigated the in vitro metabolism of vitetrifolin D from Vitex agnus-castus in liver cell fractions. This study is crucial as it provides insights into the metabolic pathways and potential biological effects of related compounds like this compound (Sturm et al., 2021).
Cytotoxic Properties
Research on Vitex trifolia L. fruits, including this compound, revealed their cytotoxic properties. These compounds were found to inhibit Hela cell proliferation and induce apoptosis and cell cycle arrest, indicating potential therapeutic applications in cancer treatment (Wu et al., 2009).
Tracheospasmolytic Activity
Vitetrifolin-E, a related compound from Vitex trifolia, showed tracheospasmolytic activity, suggesting potential applications in respiratory conditions. Such activities in closely related compounds might hint at similar effects for this compound (Alam et al., 2005).
Antioxidant Activity
In a study on Vitex agnus-castus, this compound was isolated and its antioxidant properties were evaluated. The findings suggest potential applications in protecting against oxidative stress-related diseases (Hajdú et al., 2007).
Cell Cycle Inhibition and Apoptosis Induction
Labdane-type diterpenes, including vitetrifolin D from Vitex trifolia L., have been identified as cell cycle inhibitors and apoptosis inducers in cancer research. These properties could be relevant to this compound as well, considering its structural similarity (Li et al., 2005).
Properties
Molecular Formula |
C22H34O4 |
|---|---|
Molecular Weight |
362.5 g/mol |
IUPAC Name |
[(1S,3R,4R,4aS,8aS)-4-[2-(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-2,3,5,6,7,8a-hexahydro-1H-naphthalen-1-yl] acetate |
InChI |
InChI=1S/C22H34O4/c1-15-13-18(26-16(2)23)19-20(3,4)9-6-10-21(19,5)22(15,24)11-7-17-8-12-25-14-17/h8,12,14-15,18-19,24H,6-7,9-11,13H2,1-5H3/t15-,18+,19+,21+,22-/m1/s1 |
InChI Key |
QKHCQFQIJKXMOE-WGMIIJIISA-N |
Isomeric SMILES |
C[C@@H]1C[C@@H]([C@@H]2[C@@]([C@]1(CCC3=COC=C3)O)(CCCC2(C)C)C)OC(=O)C |
Canonical SMILES |
CC1CC(C2C(CCCC2(C1(CCC3=COC=C3)O)C)(C)C)OC(=O)C |
Synonyms |
vitetrifolin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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